2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C16H17ClN2O2/c1-2-15(21-14-7-5-13(17)6-8-14)16(20)19-11-12-4-3-9-18-10-12/h3-10,15H,2,11H2,1H3,(H,19,20)
• InChI Key: ZOXULQGOLYDNHR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CN=CC=C1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide, also known as CPB, is a chemical compound that has been widely studied for its potential applications in scientific research. CPB belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which have been shown to have a variety of biological effects, including anabolic effects on muscle and bone tissue.

Mechanism of Action

2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide works by selectively binding to and activating the androgen receptor, which is a protein found in cells throughout the body that plays a key role in the regulation of muscle and bone tissue growth. By activating this receptor, this compound can promote the growth and repair of muscle and bone tissue, leading to increased strength, endurance, and overall physical performance.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects, including increased muscle mass and strength, improved bone density, and enhanced physical endurance. This compound has also been shown to have a positive effect on lipid metabolism, leading to reduced levels of bad cholesterol and increased levels of good cholesterol.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide for lab experiments is its selective binding to the androgen receptor, which allows for targeted effects on muscle and bone tissue growth without affecting other organs or systems in the body. However, this compound also has some limitations, including potential toxicity and the need for careful dosing and monitoring to avoid unwanted side effects.

Future Directions

There are many potential future directions for research on 2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide and other SARMs, including the development of new treatments for muscle wasting and bone loss, as well as the potential use of these compounds in sports and athletic performance. Other areas of research could include the investigation of potential side effects and toxicity, as well as the development of new synthetic methods for the production of this compound and other SARMs.

Synthesis Methods

2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide can be synthesized using a variety of methods, including organic synthesis and chemical modification of existing compounds. One common method involves the reaction of 4-chlorophenol with 3-pyridinemethanol, followed by the addition of butyric anhydride and a catalytic amount of a base such as triethylamine.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(3-pyridinylmethyl)butanamide has been studied for its potential applications in a variety of scientific research areas, including the development of new treatments for muscle wasting and bone loss, as well as for its potential use as a performance-enhancing drug in sports.